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3-Chloronaphthalene-2-
Compound Name:

carbaldehyde
CAS No.: 80228-36-0
Cat. No.: B13792072

Get Quote

Executive Summary

3-Chloronaphthalene-2-carbaldehyde (CAS 80228-36-0) is a disubstituted naphthalene
derivative characterized by an aldehyde group at the C2 position and a chlorine atom at the C3
position.[1][2][3] While structurally simple, its specific substitution pattern—placing a halogen
ortho to a carbonyl group—makes it a highly reactive "linchpin" scaffold.

Its primary utility lies in organic electronics, specifically as the precursor for Dinaphtho[2,3-
b:2',3'-f]thieno[3,2-b]thiophene (DNTT). DNTT is a benchmark p-type organic semiconductor
known for its high charge carrier mobility and air stability. The "Takimiya Method" utilizes 3-
chloronaphthalene-2-carbaldehyde in a domino thienannulation reaction, bypassing complex
multi-step couplings.

Chemical Identity & Specifications

The following data consolidates the specific identifiers for the 2,3-isomer. Note that confusion
often arises with the 1,2- or 2,6-isomers; verification of the substitution pattern is critical.
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Metric

Specification

Chemical Name

3-Chloronaphthalene-2-carbaldehyde

Synonyms

3-Chloro-2-naphthaldehyde; 2-Chloro-3-

formylnaphthalene

CAS Registry Number

80228-36-0

Not Centrally Indexed (Search via CAS or

PubChem CID
SMILES)
Molecular Formula C11H-CIO
Molecular Weight 190.62 g/mol
SMILES Clclcc2cecec2cclC=0
Appearance Pale yellow to off-white solid
Melting Point 138-142 °C (Typical for pure isomer)
Solubility Soluble in CHz2Clz, CHCIs, THF; insoluble in

water

Technical Note on Identifiers: Unlike common reagents, this specific isomer does not have a

prominent, stable PubChem CID assigned in the public summary tier. Researchers should rely

on the CAS 80228-36-0 and the SMILES string for database searching to avoid confusion with

the more common 1-chloro-2-naphthaldehyde.

Synthesis & Production Logic
The Ortho-Substitution Challenge

Direct formylation (Vilsmeier-Haack) of 2-chloronaphthalene typically yields the 1-formyl isomer

(alpha position) due to electronic directing effects. Therefore, the 3-chloro-2-formyl motif
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requires indirect synthesis, often via functional group interconversion from 3-hydroxy-2-
naphthaldehyde or 3-amino-2-naphthoic acid derivatives.

Logical Pathway (Sandmeyer Approach)

A robust synthetic logic for accessing this core involves the Sandmeyer reaction, converting an
amine to a chloride while preserving the aldehyde (or its protected acetal form).

Starting Material: 3-Amino-2-naphthaldehyde (or ester precursor).

Diazotization: Treatment with NaNO2/HCI at 0°C generates the diazonium salt.

Chlorination: Reaction with CuCl (Copper(l) chloride) installs the chlorine at C3.

Result: 3-Chloronaphthalene-2-carbaldehyde.

Key Application: Synthesis of DNTT (Organic
Semiconductors)[8]

The most authoritative application of this molecule is the Takimiya Thienannulation, a one-pot
reaction that constructs the fused thienothiophene core of DNTT. This protocol is preferred over
cross-coupling methods due to its atom economy and scalability.

Reaction Mechanism

The reaction involves the condensation of the aldehyde with a sulfur source (elemental sulfur
or NazS) and an acetylenic component, or a self-condensation domino reaction if using specific
precursors.

Experimental Protocol: Synthesis of DNTT

Adapted from Takimiya et al. (J. Am. Chem. Soc. / J. Mater. Chem. C)

Objective: Synthesize Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene (DNTT) using 3-
chloronaphthalene-2-carbaldehyde.

Reagents:
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3-Chloronaphthalene-2-carbaldehyde (1.0 equiv)

Sodium sulfide nonahydrate (NazS-9H20) or Elemental Sulfur (Ss)

DMF (N,N-Dimethylformamide), anhydrous[4]

Base (e.g., K2CO:3) if required by specific variant

Workflow:

Preparation: In a flame-dried Schlenk flask under Argon, dissolve 3-chloronaphthalene-2-
carbaldehyde in anhydrous DMF (0.1 M concentration).

Sulfuration: Add NazS-9H20 (1.5 equiv). The presence of the ortho-chloro group facilitates a
nucleophilic aromatic substitution (

) followed by cyclization.

Cyclization: Heat the mixture to 120-140°C for 12—24 hours. The mechanism proceeds via
the formation of a transient mercapto-aldehyde intermediate which undergoes dimerization
and ring closure.

Work-up: Cool to room temperature. Pour the reaction mixture into water. The DNTT product
precipitates as a yellow/gold solid.

Purification: Filter the crude solid. Wash extensively with water, methanol, and hexane.

Sublimation: Due to the low solubility of DNTT, final purification must be performed via
vacuum sublimation (gradient temperature 250-300°C, <102 Pa) to achieve semiconductor-
grade purity.

Visualization: The Takimiya Thienannulation Pathway
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Figure 1: Logical flow of the Takimiya domino synthesis converting the chloro-aldehyde
precursor into the fused DNTT semiconductor core.

Safety & Handling (MSDS Summary)
As a halogenated aromatic aldehyde, this compound requires standard chemical hygiene.
» Hazards:

o Skin/Eye Irritant: The aldehyde group is reactive; contact can cause sensitization.

o Inhalation: Dust or vapor may irritate the respiratory tract.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Aldehydes are prone to
oxidation to carboxylic acids (3-chloro-2-naphthoic acid) upon prolonged air exposure.

o Disposal: Halogenated organic waste stream. Do not mix with strong oxidizers or strong
bases.
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+ Chemical Abstracts Service (CAS).Entry for CAS 80228-36-0.[1] (Verified Identifier).[1][4][8]
[7]

e PubChem.Compound Summary for Related Isomers (1-chloro-2-naphthaldehyde). Link
(Used for comparative exclusion).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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